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Compound of Interest

Compound Name:

5-

Carboxypentyl(triphenyl)phosphon

ium;bromide

Cat. No.: B023844 Get Quote

Proper Disposal of 5-
Carboxypentyl(triphenyl)phosphonium bromide
The proper disposal of 5-Carboxypentyl(triphenyl)phosphonium bromide is critical for ensuring

laboratory safety and environmental protection. This compound is classified as a hazardous

substance, and its disposal must comply with institutional, local, regional, and national

regulations.[1][2] Mishandling chemical waste can lead to significant health risks and legal

repercussions.[3]

Key Principles for Chemical Waste Management:

Effective laboratory waste management begins with accurate categorization and containment.

[4] All personnel handling hazardous materials should be trained on proper waste handling and

disposal procedures.[5] Under no circumstances should hazardous chemicals be disposed of

down the drain or through evaporation in a fume hood.[5][6]

Hazard Profile and Disposal Summary
A clear understanding of the chemical's hazards informs the necessary disposal precautions.
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Chemical Information Details Source

Product Name

5-

Carboxypentyl(triphenyl)phosp

honium bromide

[7]

CAS Number 50889-29-7 [7]

Physical Form Solid [8]

Hazard Classifications

Acute Toxicity, Oral (Category

4) Acute Toxicity, Dermal

(Category 4) Acute Toxicity,

Inhalation (Category 4) Skin

Irritation (Category 2) Serious

Eye Irritation (Category 2)

Specific target organ toxicity –

single exposure (Category 3,

Respiratory system)

[1][7]

Primary Disposal Route
Designated Halogenated

Organic Waste Stream
[9][10]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the collection and disposal of 5-

Carboxypentyl(triphenyl)phosphonium bromide waste.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate

PPE is worn, including:

Safety glasses with side-shields or goggles.[8]

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

Use a fume hood or ensure adequate ventilation to avoid inhaling dust.[8]
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2. Waste Segregation and Collection:

Solid Waste: Collect solid 5-Carboxypentyl(triphenyl)phosphonium bromide waste, including

any contaminated items like weighing paper or spatulas, and place it in a designated,

properly labeled hazardous waste container.[7]

Aqueous Waste: Aqueous solutions containing this compound should be collected as

hazardous waste.[9] Do not empty them into drains.[2][11]

Classification: This compound is a halogenated organic substance. It must be disposed of in

a "Halogenated Organic Waste" container to prevent mixing with incompatible chemicals.[10]

Mixing incompatible wastes, such as acids with solvents, can cause dangerous reactions.[6]

[12]

3. Container Labeling:

All waste containers must be clearly labeled as "Hazardous Waste."[9]

The label must include the full chemical name: "5-Carboxypentyl(triphenyl)phosphonium

bromide" and specify that it is a "Halogenated Organic Waste."[4][9]

Indicate the accumulation start date on the container.[4]

4. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[6]

Ensure the storage area is cool, dry, and well-ventilated.[9]

Use secondary containment (such as a larger tub or bucket) to prevent spills from reaching

drains.[5]

5. Arranging for Final Disposal:

Do not allow waste to accumulate beyond your facility's limits.[4]
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Follow your institution's specific procedures for waste pickup. This typically involves

contacting the Environmental Health and Safety (EHS) or a similar department to schedule a

collection.[5] All hazardous wastes must be disposed of through an approved hazardous

waste program.[5]

6. Disposal of Empty Containers:

To be considered non-hazardous, an empty container that held this chemical must be triple-

rinsed.[5][12]

The first rinseate must be collected and disposed of as hazardous chemical waste.[12]

Subsequent rinses may be disposable down the drain, but consult your institution's specific

guidelines.[12]

After rinsing, deface or remove all original labels from the empty container before disposing

of it as regular trash.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-

Carboxypentyl(triphenyl)phosphonium bromide and associated materials.
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Figure 1. Disposal Workflow for 5-Carboxypentyl(triphenyl)phosphonium bromide
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Caption: Disposal workflow for 5-Carboxypentyl(triphenyl)phosphonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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